Cas no 1706016-04-7 (N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide)

• Product Name: N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide
• CAS No: 1706016-04-7
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6220773
• PubChem ID: 90599701
• Update Time: 2025-06-15

N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• N-[(furan-2-yl)methyl]-N'-(2-methoxy-2-phenylbutyl)ethanediamide
• AKOS024892235
• N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide
• 1706016-04-7
• N-(furan-2-ylmethyl)-N'-(2-methoxy-2-phenylbutyl)oxamide
• F6452-0904

• Inchi： 1S/C18H22N2O4/c1-3-18(23-2,14-8-5-4-6-9-14)13-20-17(22)16(21)19-12-15-10-7-11-24-15/h4-11H,3,12-13H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： CDUSIQGDXGJJBW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(CNC(C(NCC1=CC=CO1)=O)=O)CC

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide

Comprehensive Overview of N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide (CAS No. 1706016-04-7)

The compound N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide (CAS No. 1706016-04-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This oxalamide derivative combines a furan-2-ylmethyl group with a 2-methoxy-2-phenylbutyl moiety, creating a versatile scaffold for further chemical modifications. Researchers and industry professionals are increasingly interested in this compound for its potential role in drug discovery, material science, and agrochemical development.

One of the most frequently searched questions about this compound relates to its synthetic route and reactivity. The presence of both furan and phenyl rings in its structure makes it particularly interesting for studying π-π interactions and hydrogen bonding patterns. These properties are crucial for understanding its potential as a building block in medicinal chemistry, where such interactions often determine biological activity. Recent studies have explored its use as a ligand in catalytic systems, highlighting its versatility beyond traditional applications.

In the context of current trends in green chemistry, N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide presents an interesting case study. The furan component, derived from renewable biomass sources, aligns with the growing demand for sustainable chemical synthesis. This aspect has made the compound particularly relevant in discussions about bio-based materials and eco-friendly pharmaceuticals. Researchers are actively investigating whether this compound could serve as a greener alternative to petroleum-derived intermediates in various industrial processes.

The physicochemical properties of this compound are another area of intense research interest. Its solubility profile, thermal stability, and crystallinity make it suitable for formulation development in pharmaceutical applications. The presence of both polar (oxalamide and methoxy groups) and non-polar (phenyl and furan rings) regions in its structure gives it balanced lipophilicity, an important parameter for drug-like molecules. These characteristics have led to its evaluation in various structure-activity relationship studies.

From a spectroscopic characterization perspective, N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide presents distinct features that facilitate its identification and purity assessment. The furan proton signals in NMR spectroscopy typically appear in the 6-8 ppm range, while the oxalamide protons often show characteristic downfield shifts due to hydrogen bonding. These spectral signatures are valuable for quality control in chemical manufacturing and for monitoring chemical reactions where this compound serves as an intermediate.

In the realm of intellectual property, several patents have emerged that mention derivatives of this oxalamide compound, particularly in applications related to functional materials and specialty chemicals. This patent activity reflects the commercial potential of this chemical entity and drives further academic investigation into its properties and applications. The compound's structural features make it amenable to various post-modification strategies, allowing for the creation of diverse chemical libraries for screening purposes.

The toxicological profile and environmental fate of N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide are subjects of ongoing research, particularly as regulatory requirements for chemical substances become more stringent worldwide. Preliminary studies suggest that the compound demonstrates favorable biodegradation characteristics, though comprehensive ecotoxicity assessments are still needed. These investigations are crucial for determining its suitability for large-scale applications in various industries.

Looking ahead, the scientific community anticipates that N1-(furan-2-ylmethyl)-N2-(2-methoxy-2-phenylbutyl)oxalamide will continue to attract research attention as a model compound for studying molecular recognition phenomena and as a potential precursor for high-value chemicals. Its balanced combination of aromatic and aliphatic character, along with multiple hydrogen-bonding sites, makes it particularly valuable for supramolecular chemistry applications. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential will undoubtedly expand.